Cas no 1788677-43-9 (2,4-dichloro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide)

• Product Name: 2,4-dichloro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide
• CAS No: 1788677-43-9
• MF: C₁₆H₁₅Cl₂N₃O
• MW: 336.215801477432
• CID: 5367693
• Update Time: 2025-05-21

2,4-dichloro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide

• Inchi： 1S/C16H15Cl2N3O/c17-11-4-5-13(14(18)9-11)16(22)20-12-6-8-21(10-12)15-3-1-2-7-19-15/h1-5,7,9,12H,6,8,10H2,(H,20,22)
• InChI Key： SVXJQNOWIFJOAU-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C2=NC=CC=C2)C1)(=O)C1=CC=C(Cl)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,4-dichloro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide

Comprehensive Overview of 2,4-dichloro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide (CAS No. 1788677-43-9): Properties, Applications, and Research Insights

The compound 2,4-dichloro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide (CAS No. 1788677-43-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This benzamide derivative combines a 2,4-dichlorophenyl moiety with a pyridin-2-ylpyrrolidine group, creating a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its hydrogen-bonding capabilities and molecular interactions, which make it valuable for designing novel bioactive compounds.

In the context of current scientific trends, 2,4-dichloro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide aligns with the growing demand for heterocyclic compounds in medicinal chemistry. Its pyridine-pyrrolidine hybrid structure offers excellent potential for targeted drug delivery systems, a hot topic in pharmaceutical development. The presence of both chloro substituents and amide linkage enhances its stability while allowing for specific protein-ligand interactions, making it relevant to studies on enzyme inhibition and receptor modulation.

The synthesis of CAS 1788677-43-9 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are crucial for characterizing this compound. Recent publications highlight its potential as a building block for more complex molecules, particularly in the development of kinase inhibitors and antimicrobial agents – two areas receiving substantial research funding globally.

From an industrial perspective, 2,4-dichloro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide represents an important intermediate for specialty chemicals. Its thermal stability and solubility profile make it suitable for various formulation approaches. Environmental considerations regarding chlorinated compounds have led to increased interest in understanding its biodegradation pathways and eco-toxicological profile, addressing modern concerns about green chemistry principles.

Emerging applications of this compound include its use in material science, particularly in the development of organic semiconductors and coordination polymers. The electron-rich pyridine moiety combined with the planar benzamide structure creates interesting possibilities for π-π stacking interactions, relevant to organic electronics research. These applications align with current technological trends toward flexible electronics and energy storage solutions.

Quality control standards for 1788677-43-9 emphasize the importance of chiral purity, given the compound's stereogenic center. Advanced separation techniques like chiral HPLC are often employed to ensure enantiomeric purity, especially for pharmaceutical applications. Storage recommendations typically suggest anhydrous conditions and protection from light to maintain stability, reflecting standard practices for nitrogen-containing heterocycles.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of 2,4-dichloro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide, particularly in the areas of crop protection and veterinary medicine. This aligns with global needs for sustainable agriculture solutions and animal health products. The compound's structural versatility allows for diverse modifications, enabling researchers to fine-tune properties for specific applications while maintaining favorable ADME profiles.

From a safety perspective, standard laboratory precautions are recommended when handling CAS 1788677-43-9, including the use of personal protective equipment and proper ventilation systems. While not classified as hazardous under normal conditions, responsible research practices emphasize thorough risk assessment before experimental work, reflecting the scientific community's commitment to responsible innovation.

The future research directions for this compound likely include exploration of its computational chemistry parameters, structure-activity relationships, and potential in combinatorial chemistry approaches. As artificial intelligence tools become more prevalent in molecular design, compounds like 2,4-dichloro-N-(1-pyridin-2-ylpyrrolidin-3-yl)benzamide serve as valuable case studies for machine learning algorithms predicting chemical properties and biological activities.